Cas no 1804866-65-6 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1804866-65-6
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4804864
• Update Time: 2025-07-20

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(15)3-5-2-6(9(12)13)7(4-11)10(16)14-5/h2,9H,3-4H2,1H3,(H,14,16)
• InChI Key： GZGFXMVRBCCHEI-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(CC(=O)OC)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Comprehensive Overview of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1804866-65-6)

The compound Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1804866-65-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate underscores its relevance in modern drug discovery. This compound is particularly notable for its potential applications in cancer research and central nervous system (CNS) drug development, areas that dominate current biomedical trends. Its hydroxypyridine core further enhances its versatility, enabling interactions with various biological targets.

From a synthetic chemistry perspective, CAS No. 1804866-65-6 offers a robust platform for structure-activity relationship (SAR) studies. The chloromethyl group provides a reactive site for further functionalization, allowing researchers to explore diverse chemical modifications. This adaptability is critical for optimizing drug candidates, especially in the context of personalized medicine and precision agriculture, where tailored solutions are increasingly sought after. The compound’s ester functionality also facilitates its integration into prodrug strategies, a hot topic in pharmaceutical formulation.

Environmental and regulatory considerations are paramount in today’s chemical industry. Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with the global push toward sustainable manufacturing, a key concern for stakeholders across academia and industry. Its compatibility with catalytic processes and biodegradable intermediates further enhances its appeal in eco-conscious applications.

The compound’s physicochemical properties, such as solubility and stability, have been extensively studied to ensure its suitability for high-throughput screening (HTS) and combinatorial chemistry. These attributes make it a preferred choice for drug discovery pipelines, where efficiency and reproducibility are critical. Additionally, its potential use in agrochemical formulations has sparked interest in developing next-generation crop protection agents, addressing food security challenges exacerbated by climate change.

In summary, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1804866-65-6) represents a cutting-edge tool for researchers tackling some of the most pressing issues in life sciences and material innovation. Its multifaceted applications, combined with its alignment with contemporary scientific and environmental priorities, position it as a compound of significant interest for years to come.